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Compound of Interest

Compound Name: IR-820

Cat. No.: B1672171 Get Quote

Introduction

IR-820 is a near-infrared (NIR) cyanine dye utilized in preclinical research as a fluorescent

imaging agent.[1][2] Structurally similar to the clinically approved Indocyanine Green (ICG), IR-
820 exhibits improved stability and is employed for applications such as a blood pool contrast

agent and for imaging diseased tissues like tumors.[2][3][4] Its optical properties, with excitation

and emission in the NIR-I and NIR-II windows, allow for deeper tissue penetration compared to

visible light, making it suitable for in vivo imaging.[5][6][7] Upon intravenous administration, IR-
820 binds to serum albumin, which significantly enhances its fluorescence emission.[3][8]

Proper preparation of IR-820 for intravenous injection is critical to ensure its solubility, stability,

and biocompatibility for successful experimental outcomes.

Disclaimer: IR-820 is intended for research use only and is not for human or veterinary use.[3]

All handling and preparation should be conducted by trained personnel in a laboratory setting,

adhering to appropriate safety protocols.
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Property Value Source(s)

Synonyms New Indocyanine Green [1]

Molecular Formula C₄₆H₅₀ClN₂NaO₆S₂ [1][3]

Molecular Weight 849.47 g/mol [1][3]

Appearance Brown to dark brown solid [1]

Purity (Dye Content) Typically ~80% [3]

Max Excitation (Ex) ~710 nm [1][3]

Max Emission (Em) ~820 nm [1][3]

Storage (Solid)
4°C, sealed, away from

moisture
[1]

Table 2: Solubility and Stock Solution Stability
Solvent Concentration Notes Source(s)

DMSO 5 mg/mL
Requires sonication

and warming to 60°C.
[1]

Storage (Stock in

Solvent)

-80°C for 6 months;

-20°C for 1 month

Sealed storage, away

from moisture.
[1]

Table 3: Example Formulations for In Vivo Intravenous
Injection
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Final
Concentration

Vehicle
Injection
Volume
(Mouse)

Application Source(s)

0.2 mM

Phosphate-

Buffered Saline

(PBS)

100 µL
General in vivo

imaging
[1]

0.5 mg/mL PBS 200 µL

NIR-II

fluorescence

imaging

[5]

2 mg/mL PBS 100 µL
Photothermal

therapy
[5]

75 µM PBS 150 µL
NIR-II tumor

imaging
[9]

Experimental Protocols
Protocol: Preparation of IR-820 Solution for Intravenous
Injection
This protocol provides a general method for preparing an IR-820 solution suitable for

intravenous injection in small animal models, based on common practices reported in the

literature.[1][5]

1. Materials and Equipment

IR-820 powder

Dimethyl sulfoxide (DMSO), anhydrous

Phosphate-Buffered Saline (PBS), sterile, pH 7.4

Sterile microcentrifuge tubes

Vortex mixer
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Water bath or heat block

Sonicator

Sterile syringe filters (0.22 µm pore size)

Sterile syringes and needles

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat, N95 dust mask

2. Safety Precautions

Handle IR-820 powder in a well-ventilated area or chemical fume hood to avoid inhalation of

dust.[10]

Wear appropriate PPE, including eye shields, gloves, and a dust mask, during handling.

Consult the Safety Data Sheet (SDS) for IR-820 before use.

3. Preparation of IR-820 Stock Solution (e.g., 5 mg/mL in DMSO)

Weigh the required amount of IR-820 powder and place it in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a concentration of 5 mg/mL.

Warm the mixture to 60°C and vortex or sonicate until the IR-820 is completely dissolved.[1]

The solution should be clear with no visible particulates.

Store the stock solution in a tightly sealed container, protected from light. For long-term

storage, aliquot and keep at -80°C for up to 6 months.[1]

4. Preparation of Working Solution for Injection (Example: 0.5 mg/mL in PBS)

Thaw the IR-820 stock solution at room temperature.

Calculate the volume of stock solution needed to achieve the final desired concentration. For

example, to prepare 1 mL of a 0.5 mg/mL working solution, you will need 100 µL of the 5

mg/mL stock solution.
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In a sterile tube, add 900 µL of sterile PBS.

While vortexing the PBS, slowly add the 100 µL of IR-820 stock solution. This gradual

addition helps prevent precipitation of the dye.

The final solution should be freshly prepared before each experiment.[1]

Visually inspect the solution for any precipitation. If precipitation occurs, formulation may

need to be optimized (e.g., by adjusting the final concentration or the percentage of DMSO).

5. Final Sterilization

Draw the final working solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a new sterile tube or directly into the injection syringe. This step

removes any potential microbial contaminants or small aggregates.

The solution is now ready for intravenous administration.
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Workflow for Preparing IR-820 for Intravenous Injection

Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation

Step 3: Final Sterilization

Weigh IR-820 Powder

Add Anhydrous DMSO

Warm (60°C) & Sonicate to Dissolve

5 mg/mL Stock Solution

Dilute Stock with Sterile PBS

Vortex During Dilution

Sterile Filter (0.22 µm)

Injectable Solution Ready for Use

Safety First!
Wear PPE (Gloves, Goggles, Mask)

Click to download full resolution via product page
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Caption: A diagram illustrating the key steps for preparing an IR-820 solution for intravenous

injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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